Cas no 1936665-62-1 (3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal)

• Product Name: 3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal
• CAS No: 1936665-62-1
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5707190
• PubChem ID: 130697899
• Update Time: 2025-10-29

3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal
• 1936665-62-1
• EN300-1620281
• CID 130697899
• 4-Pyridinepropanal, 2-chloro-α,α-dimethyl-

• Inchi： 1S/C10H12ClNO/c1-10(2,7-13)6-8-3-4-12-9(11)5-8/h3-5,7H,6H2,1-2H3
• InChI Key： RUEOLROGTFRRPL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)CC(C=O)(C)C

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 288.2±25.0 °C(Predicted)
• pka: 0.69±0.10(Predicted)

Additional information on 3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal

Professional Introduction to 3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal (CAS No. 1936665-62-1)

3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal, with the chemical identifier CAS No. 1936665-62-1, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloropyridine moiety and an aldehyde functional group, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The compound's molecular structure consists of a pyridine ring substituted at the 2-position with a chlorine atom and at the 4-position with an ethyl group. The aldehyde group is attached to a tert-butyl-substituted carbon, enhancing its reactivity and making it a valuable building block in organic synthesis. The combination of these structural elements imparts unique chemical properties that are exploited in various synthetic pathways, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, infectious diseases, and neurological disorders. The chloropyridine moiety is particularly noteworthy as it can participate in hydrogen bonding interactions and influence the electronic properties of the molecule, making it an attractive scaffold for drug design.

One of the most compelling aspects of 3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal is its utility as a precursor in the synthesis of more complex molecules. The aldehyde group can undergo condensation reactions with various nucleophiles, such as amines and hydrazines, to form imines or hydrazones. These intermediates can then be further functionalized to produce pharmacologically active compounds. For instance, researchers have explored its use in synthesizing kinase inhibitors, which are crucial in targeting cancer cells by inhibiting specific enzymatic pathways.

The synthesis of 3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal typically involves multi-step organic reactions starting from readily available pyridine derivatives. One common synthetic route involves the chlorination of 4-methylpyridine followed by alkylation and oxidation steps to introduce the aldehyde functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. For example, researchers have demonstrated that substituents on the pyridine ring can significantly influence the binding affinity and selectivity of small molecule drugs towards their target proteins. The chloropyridine scaffold has been particularly effective in designing molecules that interact with protein kinases, which are overexpressed in many cancers and play a critical role in cell signaling pathways.

The aldehyde group in 3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal also serves as a versatile handle for further derivatization. It can be reduced to an alcohol or converted into an ester, expanding its utility in synthetic chemistry. Additionally, the presence of the tert-butyl group enhances the stability of the molecule during storage and reaction conditions, making it a reliable reagent for laboratory-scale synthesis.

In conclusion, 3-(2-Chloropyridin-4-yl)-2,2-dimethylpropanal (CAS No. 1936665-62-1) is a valuable compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an excellent intermediate for synthesizing complex bioactive molecules. As research continues to uncover new applications for pyridine derivatives, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.